5-Chloro-N-(2-hydroxypropyl)-2-oxo-3(2H)-benzothiazoleacetamide

• CAS No.: 33353-01-4
• Molecular Formula: C12H12ClN2O3S+
• Molecular Weight: 299.75 g/mol
• IUPAC Name: 2-[5-chloro-2-oxo-3-(2-oxopropyl)-1,3-benzothiazol-3-ium-3-yl]acetamide
• InChI: InChI=1S/C12H11ClN2O3S/c1-7(16)5-15(6-11(14)17)9-4-8(13)2-3-10(9)19-12(15)18/h2-4H,5-6H2,1H3,(H-,14,17)/p+1
• InChI Key: FHHKPDQQBBEQGR-UHFFFAOYSA-O
• Canonical SMILES: CC(=O)C[N+]1(C2=C(C=CC(=C2)Cl)SC1=O)CC(=O)N

Description

5-Chloro-N-(2-hydroxypropyl)-2-oxo-3(2H)-benzothiazoleacetamide is a chemical compound with a complex structure that includes a benzothiazole ring, a chloro substituent, and a hydroxypropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-N-(2-hydroxypropyl)-2-oxo-3(2H)-benzothiazoleacetamide typically involves the reaction of 5-chloro-2-aminobenzothiazole with 2-chloropropanol in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions, and the product is purified by recrystallization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-N-(2-hydroxypropyl)-2-oxo-3(2H)-benzothiazoleacetamide can undergo various chemical reactions, including:

Oxidation: The hydroxypropyl group can be oxidized to form a carbonyl group.

Reduction: The chloro substituent can be reduced to a hydrogen atom.

Substitution: The chloro substituent can be substituted with other functional groups such as amino or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or alkyl halides.

Major Products

Oxidation: Formation of 5-Chloro-N-(2-oxopropyl)-2-oxo-3(2H)-benzothiazoleacetamide.

Reduction: Formation of N-(2-hydroxypropyl)-2-oxo-3(2H)-benzothiazoleacetamide.

Substitution: Formation of various substituted benzothiazole